Betamethasone 9,11-Epoxide 17,21-Dipropionate

Description

Betamethasone 9,11-Epoxide 17,21-Dipropionate, also known as Beclomethasone Dipropinate EP Impurity J, is related to betamethasone and used as a working standard . It is an impurity found in the preparation of Betamethasone . Betamethasone and its derivatives are approved to treat disorders where the use of corticosteroids is indicated . Betamethasone 9,11-Epoxide 17,21-Dipropionate is available for purchase as a reference standard for pharmaceutical toxicology .

Betamethasone dipropionate is a corticosteroid steroid with anti-inflammatory and immunosuppressive properties . It is used to treat inflammatory skin conditions such as dermatitis, eczema, and psoriasis . It is typically applied as a topical cream, gel, lotion, or ointment . Betamethasone 17,21-dipropionate is a steroid ester that is betamethasone in which the hydroxy hydrogens at positions 17 and 21 are replaced by propanoyl groups and is also used as an anti-inflammatory and antibacterial ointment for dermatosis .

• CAS No.: 66917-44-0
• Product Name: Betamethasone 9,11-Epoxide 17,21-Dipropionate
• Molecular Formula: C28H36O7
• Molecular Weight: 484.6 g/mol
• IUPAC Name: [2-oxo-2-[(1S,2S,10S,11S,13S,14R,15S,17S)-2,13,15-trimethyl-5-oxo-14-propanoyloxy-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]ethyl] propanoate
• Standard InChI: InChI=1S/C28H36O7/c1-6-23(31)33-15-21(30)27(35-24(32)7-2)16(3)12-20-19-9-8-17-13-18(29)10-11-25(17,4)28(19)22(34-28)14-26(20,27)5/h10-11,13,16,19-20,22H,6-9,12,14-15H2,1-5H3/t16-,19-,20-,22-,25-,26-,27-,28+/m0/s1
• Standard InChIKey: BWSCDDHHJUGBSQ-XHYJHYNESA-N
• SMILES: CCC(=O)OCC(=O)C1(C(CC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C)C)OC(=O)CC
• Canonical SMILES: CCC(=O)OCC(=O)C1(C(CC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C)C)OC(=O)CC
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: (9β,11β,16β)-9,11-Epoxy-16-Methyl-17,21-bis(1-oxopropoxy)pregna-1,4-diene-3,20-dione; Beclomethasone 9,11-Epoxide 17,21-Dipropionate
• PubChem Compound: 22821921
• Last Modified: Apr 15 2024